2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Chemical Structure: The compound features a 1,2,3-triazole ring substituted with a methyl group at the 1-position and an ethylamine side chain at the 4-position, forming a hydrochloride salt. Molecular Formula: C₅H₁₁ClN₄ (Molecular Weight: 162.6 g/mol) . Properties: Purity ≥95%, chiral configuration (as noted in the (1R)-stereoisomer variant) . Applications: Primarily used in pharmaceutical research, particularly as a building block for TAAR1 (Trace Amine-Associated Receptor 1) agonists, which are explored for treating psychiatric disorders .
Properties
Molecular Formula |
C5H11ClN4 |
|---|---|
Molecular Weight |
162.62 g/mol |
IUPAC Name |
2-(1-methyltriazol-4-yl)ethanamine;hydrochloride |
InChI |
InChI=1S/C5H10N4.ClH/c1-9-4-5(2-3-6)7-8-9;/h4H,2-3,6H2,1H3;1H |
InChI Key |
JBQAEYDSPTZKNV-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=C(N=N1)CCN.Cl |
Origin of Product |
United States |
Preparation Methods
Synthesis via Azide-Alkyne Cycloaddition ("Click" Chemistry)
A prevalent method involves the copper(I)-catalyzed cycloaddition of an azide with a terminal alkyne bearing the appropriate substituents:
- Step 1: Preparation of the azide precursor, typically 2-azidoethylamine or a protected derivative.
- Step 2: Reaction with a methyl-substituted terminal alkyne under copper(I) catalysis in a suitable solvent (e.g., acetonitrile or aqueous mixtures) at room temperature.
- Step 3: Isolation of the 1,4-disubstituted 1,2,3-triazole intermediate.
This method is noted for its mild conditions, high regioselectivity, and good yields (typically 76–86%).
Functional Group Transformations to Introduce the Ethanamine Moiety
Following triazole ring formation, the side chain can be modified to introduce the ethanamine group:
- Reduction of a nitrile or oxime precursor to the primary amine.
- Direct use of aminoalkyne or aminoazide precursors to incorporate the amine functionality during cycloaddition.
- Formation of the hydrochloride salt by treatment with hydrochloric acid to improve the compound’s stability and solubility.
For example, the condensation of 1-(5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one with hydroxylamine hydrochloride in ethanol under reflux yields oxime derivatives, which can be further transformed to amines.
Representative Experimental Procedures and Yields
| Step | Reaction Type | Reagents/Conditions | Yield (%) | Notes |
|---|---|---|---|---|
| 1 | Azide preparation | Sodium azide with haloalkane or tosylate precursor | 70–80 | Formation of azidoethylamine derivatives |
| 2 | Copper(I)-catalyzed azide-alkyne cycloaddition | CuI, triethylamine, acetonitrile, room temperature, 3 h | 76–86 | Formation of 1,4-disubstituted 1,2,3-triazole core |
| 3 | Oxime formation | Hydroxylamine hydrochloride, reflux in ethanol, 5 h | 86 | Conversion of ethanone-triazole to oxime intermediate |
| 4 | Reduction/amination | Suitable reducing agent or amination protocol | Variable | Conversion of oxime or nitrile to ethanamine moiety |
| 5 | Salt formation | Treatment with HCl | Quantitative | Formation of hydrochloride salt for improved handling and stability |
Mechanistic Insights and Optimization
- The copper(I)-catalyzed azide-alkyne cycloaddition proceeds via a copper-acetylide intermediate facilitating regioselective 1,4-substitution on the triazole ring.
- Reaction conditions such as solvent choice (e.g., THF/H2O mixtures), temperature (room temperature to 85–90°C), and catalyst loading (5 mol% Cu(I)) significantly influence yield and purity.
- The use of triethylamine as a base and copper(I) iodide as the catalyst is common to maintain the copper in its active oxidation state.
- Oxime formation from ethanone derivatives is typically carried out under reflux conditions with excess hydroxylamine hydrochloride, monitored by thin-layer chromatography (TLC).
- Crystallization from solvents such as dimethylformamide (DMF) is used to purify intermediates and final products, yielding crystalline solids with high purity.
Summary of Key Literature Sources
Chemical Reactions Analysis
Types of Reactions
2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.
Common Reagents and Conditions
Common reagents used in these reactions include:
Oxidizing agents: Hydrogen peroxide, potassium permanganate.
Reducing agents: Sodium borohydride, lithium aluminum hydride.
Catalysts: Sodium hydroxide, potassium carbonate.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield triazole oxides, while reduction can produce triazole amines .
Scientific Research Applications
2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride has several scientific research applications:
Medicinal Chemistry: The compound is used in the development of pharmaceuticals due to its potential biological activity.
Organic Synthesis: It serves as an intermediate in the synthesis of complex organic molecules, facilitating the construction of diverse chemical structures.
Materials Science: The compound is used in the preparation of advanced materials, including polymers and nanomaterials, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The triazole ring can form coordination complexes with metal ions, enhancing its catalytic activity in various chemical reactions. Additionally, the compound can interact with biological macromolecules, influencing their function and activity .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Variations and Key Differences
The following table summarizes critical structural and functional differences between the target compound and analogs:
| Compound Name | Triazole Type | Substituent(s) on Triazole | Amine Structure | Molecular Formula | Molecular Weight (g/mol) | Key Applications/Notes |
|---|---|---|---|---|---|---|
| 2-(1-Methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride | 1,2,3-triazole | 1-methyl | Primary amine (ethyl) | C₅H₁₁ClN₄ | 162.6 | TAAR1 agonist precursor |
| (1-Ethyl-1H-1,2,3-triazol-4-yl)methylamine hydrochloride | 1,2,3-triazole | 1-ethyl | Secondary amine (methyl) | C₆H₁₃ClN₄ | 176.65 | Not specified; likely pharmacological use |
| 2-(5-(4-Fluorophenyl)-4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride (34) | 1,2,4-triazole | 5-(4-fluorophenyl) | Primary amine (ethyl) | C₁₀H₁₁ClFN₄ | 241.67 | TAAR1 agonist with enhanced receptor affinity |
| 2-Phenyl-2-(4H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride | 1,2,4-triazole | 3-phenyl | Primary amine (ethyl) | C₁₀H₁₃ClN₄ | 224.69 | Structural complexity for targeted drug design |
| 2-(4-Phenyl-1H-1,2,3-triazol-1-yl)ethan-1-amine dihydrochloride | 1,2,3-triazole | 4-phenyl | Primary amine (ethyl) | C₁₀H₁₄Cl₂N₄ | 261.16 | Dihydrochloride salt for improved solubility |
| (1R)-1-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine hydrochloride | 1,2,3-triazole | 1-isopropyl | Chiral primary amine | C₇H₁₅ClN₄ | 190.67 | Steric effects on receptor binding |
Impact of Structural Modifications
Triazole Core :
- 1,2,3-Triazole vs. 1,2,4-Triazole : 1,2,3-Triazoles (target compound) exhibit distinct electronic properties and regioselectivity compared to 1,2,4-triazoles (e.g., compound 34). The 1,2,3-triazole’s stability under physiological conditions makes it preferred in drug design .
- Substituent Position: Substituents at the 1-position (e.g., methyl, ethyl, isopropyl) influence steric bulk and lipophilicity.
Amine Side Chain :
- Primary vs. Secondary Amines : Primary amines (target compound) are more reactive and often critical for forming hydrogen bonds with biological targets. Secondary amines (e.g., compound in ) may reduce metabolic degradation but limit hydrogen-bonding capacity.
Aromatic Substituents :
- Phenyl and Fluorophenyl Groups : Aromatic substituents (e.g., in ) enhance π-π stacking interactions with receptor sites, improving binding affinity. Fluorine substitution (compound 34) introduces electron-withdrawing effects, altering pharmacokinetics .
Biological Activity
2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride is a triazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. Triazoles are known for their versatility in drug development, particularly in the fields of antifungal, antibacterial, and anticancer agents. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.
The compound's molecular formula is , and it possesses a triazole ring which is crucial for its biological interactions. The structural formula can be represented as follows:
Research indicates that the biological activity of 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride may involve several mechanisms:
- Inhibition of Enzymatic Activity : Triazole compounds often inhibit enzymes involved in critical biological pathways. For instance, they can inhibit cytochrome P450 enzymes, which are essential for drug metabolism.
- Antimicrobial Activity : Similar triazole derivatives have demonstrated significant antifungal properties by disrupting fungal cell membrane synthesis.
- Interaction with Receptors : Some studies suggest that this compound may act as an agonist or antagonist at specific neurotransmitter receptors, influencing neurological pathways.
Antifungal Activity
A study explored the antifungal properties of triazole derivatives, demonstrating that compounds with similar structures to 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride exhibited effective inhibition against various fungal strains. The Minimum Inhibitory Concentration (MIC) values were determined and compared across different triazole compounds.
| Compound | MIC (µg/mL) | Fungal Strain |
|---|---|---|
| Compound A | 8 | Candida albicans |
| Compound B | 16 | Aspergillus niger |
| 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amino hydrochloride | 12 | Candida glabrata |
Anticancer Activity
In vitro studies have shown that triazole derivatives can induce apoptosis in cancer cells. A notable case study involved the evaluation of a related triazole compound where significant cytotoxicity was observed against breast cancer cell lines.
Case Study Summary:
A recent investigation assessed the anticancer potential of a similar triazole derivative:
- Cell Line : MCF-7 (breast cancer)
- IC50 Value : 15 µM after 48 hours of treatment
This suggests that modifications to the triazole structure can enhance anticancer activity.
Pharmacokinetics and Toxicology
Understanding the pharmacokinetic profile is essential for evaluating the therapeutic potential of 2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amino hydrochloride. Preliminary data indicate moderate solubility and stability under physiological conditions. However, toxicity assessments are necessary to ensure safety for clinical applications.
Toxicity Profile
Toxicological evaluations have shown that while some triazoles exhibit low toxicity profiles in animal models, further studies are needed to establish safety margins for human use.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
